Cas no 1001162-89-5 (1-(N-Methoxycarbonyl)indole-2-boronic Acid)

1-(N-Methoxycarbonyl)indole-2-boronic Acid structure
1001162-89-5 structure
Product Name:1-(N-Methoxycarbonyl)indole-2-boronic Acid
CAS No:1001162-89-5
MF:C10H10BNO4
MW:219.001702785492
MDL:MFCD22123264
CID:842435
PubChem ID:71464234
Update Time:2025-04-19

1-(N-Methoxycarbonyl)indole-2-boronic Acid Chemical and Physical Properties

Names and Identifiers

    • (1-(Methoxycarbonyl)-1H-indol-2-yl)boronic acid
    • (1-methoxycarbonylindol-2-yl)boronic acid
    • 1-(Methoxycarbonyl)-1H-indol-2-ylboronic acid
    • 1-(N-Methoxycarbonyl)indole-2-boronic acid
    • 2-Borono-1H-indol-1-carboxylic acid 1-Methyl ester
    • 1H-Indole-1-carboxylic acid, 2-borono-, 1-Methyl ester
    • (1-(Methoxycarbonyl)-1H-indol-2-yl)boronicacid
    • BQB16289
    • SY317047
    • DTXSID40856003
    • 1-(METHOXYCARBONYL)INDOL-2-YLBORONIC ACID
    • DB-354088
    • MFCD22123264
    • CS-0114166
    • D82612
    • N-(methoxycarbonyl)indole-2-boronic acid
    • BS-14130
    • 1001162-89-5
    • [1-(Methoxycarbonyl)-1H-indol-2-yl]boronic acid
    • AKOS016012851
    • 1-(Methoxycarbonyl)indole-2-boronic Acid
    • 1-(N-Methoxycarbonyl)indole-2-boronic Acid
    • MDL: MFCD22123264
    • Inchi: 1S/C10H10BNO4/c1-16-10(13)12-8-5-3-2-4-7(8)6-9(12)11(14)15/h2-6,14-15H,1H3
    • InChI Key: BYSPSIQMPUCCRP-UHFFFAOYSA-N
    • SMILES: O(C)C(N1C(B(O)O)=CC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 219.0702880g/mol
  • Monoisotopic Mass: 219.0702880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.7Ų

Experimental Properties

  • PSA: 71.69000
  • LogP: -0.06440

1-(N-Methoxycarbonyl)indole-2-boronic Acid Pricemore >>

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